N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide, also known as BRL-15572, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BRL-15572 is a selective antagonist of the orexin-1 receptor, which is involved in the regulation of sleep-wake cycles, appetite, and energy expenditure.
Mechanism of Action
N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide selectively binds to the orexin-1 receptor, which is primarily expressed in the hypothalamus and plays a key role in the regulation of sleep-wake cycles, appetite, and energy expenditure. By blocking the activation of the orexin-1 receptor, N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide reduces the activity of the orexin system, which leads to decreased wakefulness and increased sleep.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its effects on sleep-wake cycles and appetite, N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide has been shown to reduce anxiety-like behavior in animal models. It has also been shown to reduce the rewarding effects of drugs of abuse, suggesting a potential role in the treatment of addiction.
Advantages and Limitations for Lab Experiments
One advantage of N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide is its selectivity for the orexin-1 receptor, which reduces the likelihood of off-target effects. Additionally, N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide has good pharmacokinetic properties, with a long half-life and good oral bioavailability. However, one limitation of N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide is its relatively low potency, which may require higher doses to achieve therapeutic effects.
Future Directions
There are several future directions for research on N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide. One area of interest is the potential use of N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide in the treatment of sleep disorders, such as insomnia and narcolepsy. Additionally, N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide may have potential as a treatment for anxiety disorders and drug addiction. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide.
Synthesis Methods
The synthesis of N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide involves the reaction of 1-naphthol with 2-(2,4-dioxo-1,3-dihydro-2H-benzimidazol-5-yl)acetic acid, followed by the addition of thionyl chloride and 1,3-benzodioxole. The resulting product is then purified by column chromatography to obtain N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide in high yield and purity.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to improve sleep quality and reduce the symptoms of insomnia in preclinical studies. Additionally, N-1,3-benzodioxol-5-yl-2-(1-naphthyloxy)acetamide has been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-naphthalen-1-yloxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4/c21-19(20-14-8-9-17-18(10-14)24-12-23-17)11-22-16-7-3-5-13-4-1-2-6-15(13)16/h1-10H,11-12H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQFGMEOICLIEPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)COC3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,3-benzodioxol-5-yl)-2-(naphthalen-1-yloxy)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.